Cas no 1408064-98-1 (Ethyl 4-chloropyrrolo[2,1-F][1,2,4]triazine-5-carboxylate)

• Product Name: Ethyl 4-chloropyrrolo[2,1-F][1,2,4]triazine-5-carboxylate
• CAS No: 1408064-98-1
• MF: C₉H₈ClN₃O₂
• MW: 225.631720542908
• MDL: MFCD22690178
• CID: 2190574
• PubChem ID: 71742665
• Update Time: 2025-05-20

Ethyl 4-chloropyrrolo[2,1-F][1,2,4]triazine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloropyrrolo[2,1-f][1,2,4]triazine-5-carboxylate
• Ethyl 4-chloropyrrolo[2,1-f]-[1,2,4]triazine-5-carboxylate
• SB13245
• PB36464
• AX8267012
• Pyrrolo[2,1-f][1,2,4]triazine-5-carboxylic acid, 4-chloro-, ethyl ester
• 1408064-98-1
• MFCD22690178
• DB-308027
• CS-0056366
• SCHEMBL16646777
• AS-38918
• AKOS025403621
• Ethyl 4-chloropyrrolo[2,1-F][1,2,4]triazine-5-carboxylate

• MDL： MFCD22690178
• Inchi： 1S/C9H8ClN3O2/c1-2-15-9(14)6-3-4-13-7(6)8(10)11-5-12-13/h3-5H,2H2,1H3
• InChI Key： HDBGKZUTVMFPKW-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C(=O)OCC)C=CN2N=CN=1

Computed Properties

• Exact Mass: 225.0305042g/mol
• Monoisotopic Mass: 225.0305042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.5
• XLogP3: 1.6

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: 58-61℃

Ethyl 4-chloropyrrolo[2,1-F][1,2,4]triazine-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolotriazines Pyrrolo[2,1-f][1,2,4]triazines

Additional information on Ethyl 4-chloropyrrolo[2,1-F][1,2,4]triazine-5-carboxylate

Ethyl 4-chloropyrrolo[2,1-F][1,2,4]triazine-5-carboxylate (CAS No. 1408064-98-1): A Comprehensive Overview

Ethyl 4-chloropyrrolo[2,1-F][1,2,4]triazine-5-carboxylate (CAS No. 1408064-98-1) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolo[2,1-F][1,2,4]triazines, which are known for their diverse biological activities and structural flexibility. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of Ethyl 4-chloropyrrolo[2,1-F][1,2,4]triazine-5-carboxylate, highlighting its importance in contemporary research.

Chemical Structure and Properties

Ethyl 4-chloropyrrolo[2,1-F][1,2,4]triazine-5-carboxylate is characterized by its unique molecular structure, which includes a pyrrolo[2,1-F][1,2,4]triazine core and an ethyl ester group. The presence of the chloro substituent at the 4-position imparts significant reactivity and functional versatility to the molecule. The compound has a molecular formula of C₉H₈ClN₃O₂ and a molecular weight of approximately 233.63 g/mol. Its solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) makes it suitable for various chemical reactions and biological assays.

Synthesis Methods

The synthesis of Ethyl 4-chloropyrrolo[2,1-F][1,2,4]triazine-5-carboxylate has been extensively studied in recent years. One of the most common methods involves the reaction of 4-chloropyrrolo[2,1-F][1,2,4]triazine with ethyl chloroformate in the presence of a base such as triethylamine. This reaction typically proceeds via nucleophilic substitution at the carboxylic acid group to form the desired ester product. Another approach involves the coupling of 4-chloropyrrolo[2,1-F][1,2,4]triazine with ethyl bromoacetate using palladium-catalyzed cross-coupling reactions.

Biological Activities and Applications

Ethyl 4-chloropyrrolo[2,1-F][1,2,4]triazine-5-carboxylate has shown promising biological activities that make it a valuable candidate for drug development. Recent studies have demonstrated its potential as an inhibitor of various enzymes and receptors involved in disease pathways. For instance, it has been reported to exhibit potent anti-inflammatory properties by inhibiting the activity of cyclooxygenase (COX) enzymes. Additionally, preliminary research suggests that it may have antiviral activity against certain RNA viruses.

In the context of cancer research, Ethyl 4-chloropyrrolo[2,1-F][1,2,4]triazine-5-carboxylate has been investigated for its ability to induce apoptosis in cancer cells through mechanisms involving DNA damage and cell cycle arrest. These findings highlight its potential as a lead compound for developing novel anticancer agents.

Clinical Trials and Future Prospects

The promising preclinical results with Ethyl 4-chloropyrrolo[2,1-F][1,2,4]triazine-5-carboxylate have led to increased interest in advancing this compound into clinical trials. Several Phase I trials are currently underway to evaluate its safety and efficacy in treating inflammatory diseases and certain types of cancer. These trials are expected to provide valuable insights into the pharmacokinetics and pharmacodynamics of the compound in human subjects.

Beyond its therapeutic applications, Ethyl 4-chloropyrrolo[2,1-F][1,2,4]triazine-5-carboxylate is also being explored for its use as a building block in the synthesis of more complex molecules with enhanced biological activities. Its structural flexibility allows for easy modification through functional group manipulation, making it a valuable tool in medicinal chemistry.

Conclusion

In conclusion,Ethyl 4-chloropyrrolo[2,1-F][1,2,4]triazine-5-carboxylate (CAS No. 1408064-98-1) is a multifaceted compound with significant potential in both basic research and drug development. Its unique chemical structure and diverse biological activities make it an attractive target for further investigation. As ongoing studies continue to uncover new applications and mechanisms of action,Ethyl 4-chloropyrrolo[2，1-F][1，2，4]triazine-5-carboxylate is poised to play a crucial role in advancing our understanding of complex biological processes and developing innovative therapeutic strategies.